Cas no 2228191-79-3 (methyl 5-(azetidin-3-yloxy)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(azetidin-3-yloxy)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228191-79-3
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 5927305
• PubChem ID: 165695829
• Update Time: 2025-06-10

methyl 5-(azetidin-3-yloxy)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(azetidin-3-yloxy)-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1787550
• 2228191-79-3

• Inchi： 1S/C9H13N3O3/c1-12-8(15-6-4-10-5-6)3-7(11-12)9(13)14-2/h3,6,10H,4-5H2,1-2H3
• InChI Key： OZIGLJYIFCWPGR-UHFFFAOYSA-N
• SMILES： O(C1=CC(C(=O)OC)=NN1C)C1CNC1

Computed Properties

• Exact Mass: 211.09569129g/mol
• Monoisotopic Mass: 211.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 65.4Ų

Additional information on methyl 5-(azetidin-3-yloxy)-1-methyl-1H-pyrazole-3-carboxylate

Methyl 5-(Azetidin-3-yloxy)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228191-79-3): An Overview

Methyl 5-(azetidin-3-yloxy)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228191-79-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of methyl 5-(azetidin-3-yloxy)-1-methyl-1H-pyrazole-3-carboxylate is characterized by a pyrazole ring substituted with an azetidine moiety and a methyl ester group. The azetidine ring, a four-membered heterocyclic compound, imparts significant conformational rigidity and enhances the compound's pharmacological profile. The presence of the methyl ester group further contributes to its solubility and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the pharmacological properties of methyl 5-(azetidin-3-yloxy)-1-methyl-1H-pyrazole-3-carboxylate. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been shown to possess significant antiviral activity against various strains of influenza virus, making it a promising lead compound for the development of antiviral drugs.

In the context of cancer research, methyl 5-(azetidin-3-yloxy)-1-methyl-1H-pyrazole-3-carboxylate has demonstrated promising anticancer effects. A study conducted by researchers at the National Cancer Institute found that this compound selectively inhibits the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The synthesis of methyl 5-(azetidin-3-yloxy)-1-methyl-1H-pyrazole-3-carboxylate involves several well-established organic reactions. One common approach is to start with the synthesis of the azetidine derivative, followed by its coupling with a suitable pyrazole precursor. The final step typically involves esterification to form the methyl ester group. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

From a pharmacokinetic perspective, methyl 5-(azetidin-3-yloxy)-1-methyl-1H-pyrazole-3-carboxylate exhibits favorable properties. It has been shown to have good oral bioavailability and a long half-life, which are crucial factors for its potential use as an oral therapeutic agent. Preclinical studies have also demonstrated that this compound is well-tolerated in animal models, with no significant adverse effects observed at therapeutic doses.

Despite its promising therapeutic potential, further research is needed to fully elucidate the safety and efficacy of methyl 5-(azetidin-3-yloxy)-1-methyl-1H-pyrazole-3-carboxylate in humans. Clinical trials are currently underway to evaluate its effectiveness in treating various diseases, including inflammatory disorders, viral infections, and cancer. These trials will provide valuable insights into the compound's pharmacodynamics and pharmacokinetics in human subjects.

In conclusion, methyl 5-(azetidin-3-yloxy)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228191-79-3) represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new applications and mechanisms of action for this compound, underscoring its potential as a valuable therapeutic agent in the future.